Cas no 1805055-24-6 (3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine
• CAS No: 1805055-24-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4811081
• Update Time: 2025-10-31

3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-3-2-12-7(10)5(11)4(3)6(8)9/h2,6H,11H2,1H3
• InChI Key： UQWILWUKFXUIOU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NC(=C1N)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine

Introduction to 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine (CAS No. 1805055-24-6)

3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine, identified by the CAS number 1805055-24-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of multiple fluorine atoms and functional groups such as amino, methoxy, and difluoromethyl substituents endows this molecule with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and drug development.

The structural features of 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine contribute to its potential as a building block in the synthesis of more complex pharmacophores. The amino group at the 3-position provides a site for further functionalization, while the methoxy group at the 5-position influences electronic distribution and metabolic stability. The incorporation of fluorine atoms at the 2- and 4-positions enhances lipophilicity and metabolic resistance, which are critical factors in drug-like properties. These characteristics align with current trends in medicinal chemistry, where fluorinated pyridines are increasingly employed to improve pharmacokinetic profiles and binding affinity.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties ranging from antimicrobial to anticancer effects, making them valuable scaffolds for therapeutic intervention. Specifically, 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine has been investigated for its potential role in modulating enzyme activity and receptor interactions. For instance, its structural analogs have shown promise in inhibiting kinases and other targets implicated in inflammatory diseases and cancer progression.

The synthesis of 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include nucleophilic substitution reactions, protection-deprotection strategies, and fluorination techniques. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation. Recent advances in flow chemistry have also enabled more efficient production processes for such complex molecules, reducing reaction times and improving scalability.

Beyond its synthetic significance, 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine has been explored in preclinical studies for its pharmacological potential. Initial screenings have indicated that this compound exhibits moderate binding affinity to certain protein targets, suggesting its utility as an intermediate in the development of novel therapeutics. Additionally, computational modeling studies have been employed to predict binding modes and optimize lead structures derived from this scaffold. These computational approaches are becoming increasingly integral in drug discovery pipelines, as they allow for rapid screening of virtual libraries and identification of promising candidates before experimental validation.

The role of fluorine atoms in modulating biological activity cannot be overstated. In 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine, the electron-withdrawing nature of fluorine at the 4-position influences hydrogen bonding interactions with biological targets, while the fluoro group at the 2-position enhances metabolic stability by preventing oxidative degradation. Such modifications are hallmarks of modern drug design strategies aimed at improving therapeutic efficacy while minimizing off-target effects. Furthermore, the methoxy group at the 5-position can serve as a point of attachment for additional pharmacophores, allowing for further derivatization to enhance potency or selectivity.

As research continues to evolve, the demand for high-quality intermediates like 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine is expected to grow. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in both synthetic methodologies and biological evaluations. This synergy is crucial for translating laboratory discoveries into viable therapeutics that address unmet medical needs. The compound's versatility as a scaffold makes it particularly valuable for interdisciplinary studies involving chemists, biologists, and pharmacologists working towards next-generation drug solutions.

The future prospects for 3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine are bright, with ongoing research focusing on expanding its applications in drug discovery. Emerging technologies such as organometallic catalysis and biocatalysis are being explored to streamline synthetic routes and improve sustainability. Additionally, green chemistry principles are being integrated into laboratory practices to minimize waste and energy consumption during production processes. These advancements not only enhance efficiency but also align with global efforts to promote environmentally responsible chemical synthesis.

In conclusion,3-Amino-4-(difluoromethyl)-2-fluoro-5-methoxypyridine (CAS No. 1805055-24-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its role as a versatile intermediate underscores its importance in modern drug development pipelines. As research progresses，this compound is poised to contribute significantly to therapeutic innovation，offering new hope for treating a variety of diseases through targeted molecular interventions.